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Compound of Interest

Compound Name: N-Cbz-nortropine

Cat. No.: B3317701 Get Quote

CAS Number: 92652-76-1

Synonyms: 3-Hydroxy-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid benzyl ester, 8-

Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-hydroxy-, phenylMethyl ester, Benzyl 3-hydroxy-8-

azabicyclo[3.2.1]octane-8-carboxylate, N-Benzyloxycarbonyl Nortropine.[1]

This technical guide provides an in-depth overview of N-Cbz-nortropine, a key intermediate in

the synthesis of various tropane alkaloids and their analogs. Tropane alkaloids are a class of

bicyclic organic compounds with significant applications in pharmaceutical development,

particularly for neurological disorders. This document is intended for researchers, scientists,

and professionals in drug development, offering comprehensive data and experimental

protocols.

Chemical and Physical Properties
N-Cbz-nortropine, with the molecular formula C15H19NO3, possesses a molecular weight of

261.32 g/mol . The following table summarizes its key chemical and physical properties.
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Property Value Reference

Molecular Formula C15H19NO3 Synthonix

Molecular Weight 261.32 g/mol Synthonix

CAS Number 92652-76-1 Synthonix

Purity >98% Synthonix

SMILES
O=C(N1C2CC(O)CC1CC2)OC

C3=CC=CC=C3
Synthonix

MDL Number MFCD18883099 Synthonix

Synthesis and Experimental Protocols
The synthesis of N-Cbz-nortropine is typically achieved through the reduction of its

corresponding ketone precursor, N-Cbz-nortropinone. A common and effective method for this

transformation is the use of sodium borohydride (NaBH4) in an alcoholic solvent.

Synthesis of N-Cbz-Nortropinone (Precursor)
The precursor, N-Cbz-nortropinone, can be synthesized from nortropinone hydrochloride and

benzyl chloroformate.

Experimental Protocol:

To a solution of nortropinone hydrochloride in a suitable solvent, add a base such as

triethylamine or sodium bicarbonate.

Cool the mixture in an ice bath.

Slowly add benzyl chloroformate (Cbz-Cl) to the reaction mixture.

Allow the reaction to stir at room temperature until completion, which can be monitored by

thin-layer chromatography (TLC).

Upon completion, perform an aqueous workup to remove salts and other water-soluble

impurities.
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Extract the product with an organic solvent such as dichloromethane or ethyl acetate.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to yield crude N-Cbz-nortropinone.

The crude product can be further purified by column chromatography or recrystallization.

Reduction of N-Cbz-Nortropinone to N-Cbz-Nortropine
The reduction of the ketone functionality in N-Cbz-nortropinone to a hydroxyl group yields N-
Cbz-nortropine.

Experimental Protocol:

Dissolve N-Cbz-nortropinone in a suitable alcoholic solvent, such as methanol or ethanol.

Cool the solution in an ice bath.

Add sodium borohydride (NaBH4) portion-wise to the stirred solution. The amount of NaBH4

should be in molar excess to ensure complete reduction.

After the addition is complete, continue stirring the reaction mixture at room temperature for

a specified period, monitoring the reaction progress by TLC.

Once the starting material is consumed, quench the reaction by the slow addition of water or

a dilute acid (e.g., 1M HCl) to decompose the excess NaBH4.

Remove the solvent under reduced pressure.

Extract the aqueous residue with an appropriate organic solvent (e.g., ethyl acetate).

Combine the organic extracts, wash with brine, dry over an anhydrous drying agent, and

concentrate in vacuo to obtain the crude N-Cbz-nortropine.

Purify the crude product by column chromatography on silica gel to afford pure N-Cbz-
nortropine.
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N-Cbz-nortropine serves as a crucial building block in the synthesis of a variety of biologically

active molecules. The nortropane scaffold is a key structural feature in compounds that interact

with the central nervous system.

Derivatives of nortropane have been extensively studied for their ability to modulate the activity

of dopamine (DAT) and serotonin (SERT) transporters.[2][3] Inhibition of these transporters is a

key mechanism of action for many antidepressant and anti-anxiety medications. The Cbz

protecting group on the nitrogen atom allows for selective modification at other positions of the

nortropane ring system before its removal to yield the free amine, which can then be further

functionalized.

Synthetic Workflow
The following diagram illustrates the general synthetic pathway from nortropine to N-substituted

nortropine derivatives, highlighting the role of N-Cbz-nortropine as a key intermediate.
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Caption: Synthetic pathway for N-substituted nortropine derivatives.

This in-depth technical guide provides a foundational understanding of N-Cbz-nortropine for

researchers and professionals in the field of drug discovery and development. The provided

data and protocols are intended to facilitate further research and application of this versatile

synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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